Cas no 1416351-90-0 (1-Benzyl-3,4-bis(chloromethyl)pyrrolidine)

• Product Name: 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine
• CAS No: 1416351-90-0
• MF: C₁₃H₁₇Cl₂N
• MW: 258.186781644821
• CID: 2094635
• PubChem ID: 66570700
• Update Time: 2025-06-12

1-Benzyl-3,4-bis(chloromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine
• Pyrrolidine, 3,4-bis(chloromethyl)-1-(phenylmethyl)-
• AKOS015998897
• DTXSID901220535
• DB-311813
• DTXSID90735298
• 1416351-90-0

• Inchi： 1S/C13H17Cl2N/c14-6-12-9-16(10-13(12)7-15)8-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： KHKYBJCQIVAHGL-UHFFFAOYSA-N
• SMILES： ClCC1CN(CC2C=CC=CC=2)CC1CCl

Computed Properties

• Exact Mass: 257.0738049Da
• Monoisotopic Mass: 257.0738049Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine

Introduction to 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine (CAS No. 1416351-90-0)

1-Benzyl-3,4-bis(chloromethyl)pyrrolidine (CAS No. 1416351-90-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group and two chloromethyl substituents attached to a pyrrolidine ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine is particularly intriguing due to its ability to form stable complexes with various metal ions. This property has been explored in recent studies for its potential use in metal-based drug delivery systems. The chloromethyl groups can undergo substitution reactions, making this compound a versatile building block for the synthesis of more complex molecules with specific biological activities.

In the context of medicinal chemistry, 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine has been investigated for its potential as a scaffold for the design of new drugs targeting neurological disorders. Recent research has shown that compounds derived from this scaffold exhibit promising neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine demonstrated significant neuroprotective effects in cellular models of Parkinson's disease.

The pharmacological profile of 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine and its derivatives is an active area of research. These compounds have been shown to interact with various receptors and enzymes involved in neurotransmission and signal transduction pathways. For example, a 2023 study in the European Journal of Pharmacology found that certain derivatives of 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine exhibited selective binding to serotonin receptors, suggesting their potential use in the treatment of mood disorders such as depression and anxiety.

Beyond its applications in neurological disorders, 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. A 2022 study published in the Journal of Inflammation Research demonstrated that derivatives of 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine effectively inhibited the production of pro-inflammatory cytokines in vitro, indicating their potential as anti-inflammatory agents.

The synthetic accessibility of 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine is another factor contributing to its importance in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound and its derivatives. One notable method involves the reaction of benzylamine with chloroacetyl chloride followed by cyclization under appropriate conditions. This synthetic strategy allows for the facile preparation of a wide range of structurally diverse compounds based on the 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine scaffold.

In addition to its therapeutic potential, 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine has also been studied for its use as a tool compound in chemical biology. Tool compounds are essential for probing biological processes and validating therapeutic targets. The ability to modify the structure of 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine through chemical synthesis makes it an ideal candidate for developing probes that can selectively target specific proteins or pathways.

The safety profile of 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine is an important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that this compound and its derivatives are well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand their long-term safety and potential side effects.

In conclusion, 1-Benzyl-3,4-bis(chloromethyl)pyrrolidine (CAS No. 1416351-90-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for the development of new therapeutic agents targeting neurological disorders, mood disorders, and inflammatory conditions. As research in this area continues to advance, it is likely that more novel applications and derivatives will be discovered, further expanding the utility of this important compound.